5-Methyl-5-[1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-ylmethyl)piperidin-4-yl]imidazolidine-2,4-dione

• IUPAC Name: 5-methyl-5-[1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-ylmethyl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C17H25N5O2/c1-17(15(23)18-16(24)19-17)12-5-8-21(9-6-12)11-13-10-14-4-2-3-7-22(14)20-13/h10,12H,2-9,11H2,1H3,(H2,18,19,23,24)
• InChI Key: ISTSTINCSITIEX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1)C2CCN(CC2)CC3=NN4CCCCC4=C3
• Molecular Formula: C17H25N5O2
• Molecular Weight: 331.4 g/mol

Description

5-Methyl-5-[1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-ylmethyl)piperidin-4-yl]imidazolidine-2,4-dione is a complex organic compound featuring a unique structure that combines several heterocyclic rings. This compound is of significant interest in medicinal chemistry and pharmaceutical research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-5-[1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-ylmethyl)piperidin-4-yl]imidazolidine-2,4-dione involves multiple steps, typically starting with the preparation of the core pyrazolo[1,5-a]pyridine structure. One common method involves the hydrogenation of pyrazolo[1,5-a]pyridines, followed by the formation of the imidazolidine-2,4-dione ring through cyclization reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale hydrogenation and cyclization processes, utilizing high-pressure reactors and specialized catalysts to ensure high yield and purity. The exact conditions, such as temperature, pressure, and choice of solvents, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can target the imidazolidine ring, potentially opening it to form simpler amine derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and aryl halides are used in the presence of bases such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions include various substituted derivatives of the original compound, which can exhibit different biological activities and properties.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions and interactions.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders and as an antiviral agent.

Industry: Utilized in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets, such as enzymes or receptors. The pyrazolo[1,5-a]pyridine moiety is known to interact with various biological pathways, potentially inhibiting or modulating enzyme activity. The exact pathways and targets can vary depending on the specific application and the modifications made to the compound .

Comparison with Similar Compounds

Similar Compounds

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine derivatives: These compounds share a similar core structure and exhibit comparable biological activities.

Pyrazolo[1,5-a]pyrimidines: Another class of compounds with a similar bicyclic structure, often used in medicinal chemistry.

Tetrahydrothiazolo[5,4-c]pyridines: These compounds also feature a fused heterocyclic system and are studied for their potential therapeutic applications.

Uniqueness

What sets 5-Methyl-5-[1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-ylmethyl)piperidin-4-yl]imidazolidine-2,4-dione apart is its unique combination of the imidazolidine-2,4-dione ring with the pyrazolo[1,5-a]pyridine core, which may confer distinct biological properties and enhance its potential as a versatile scaffold in drug design.